Cas no 1903509-98-7 (1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one)

• Product Name: 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one
• CAS No: 1903509-98-7
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6078823
• PubChem ID: 92066208
• Update Time: 2025-05-21

1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one
• 1903509-98-7
• AKOS025331526
• 1-{4-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]piperidin-1-yl}ethan-1-one
• 1-(4-(3-(pyridin-3-yloxy)azetidine-1-carbonyl)piperidin-1-yl)ethanone
• 1-[4-(3-pyridin-3-yloxyazetidine-1-carbonyl)piperidin-1-yl]ethanone
• F6360-9207

• Inchi： 1S/C16H21N3O3/c1-12(20)18-7-4-13(5-8-18)16(21)19-10-15(11-19)22-14-3-2-6-17-9-14/h2-3,6,9,13,15H,4-5,7-8,10-11H2,1H3
• InChI Key： BAVHLJJCSMDXIZ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(C2CCN(C(C)=O)CC2)=O)C1

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one

Comprehensive Overview of 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one (CAS No. 1903509-98-7)

The compound 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one (CAS No. 1903509-98-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyridin-3-yloxy moiety and an azetidine-1-carbonylpiperidin core, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one has surged due to their versatility in medicinal chemistry. The pyridine and azetidine rings in its structure are known to enhance bioavailability and binding affinity, addressing key challenges in modern drug design. This compound’s CAS No. 1903509-98-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research on inflammation, oncology, and metabolic disorders.

One of the most compelling aspects of 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one is its potential role in addressing drug resistance, a critical issue in contemporary healthcare. Its mechanism of action, possibly involving allosteric modulation or protein-protein interaction inhibition, positions it as a subject of intense study. Laboratories worldwide are exploring its synthetic routes and derivatives, often leveraging microwave-assisted synthesis or flow chemistry techniques to optimize yield and purity.

From an industrial perspective, the scalability of 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one production is a hot topic. Innovations in green chemistry and catalytic processes are being applied to reduce environmental impact while maintaining cost efficiency. The compound’s logP and solubility profiles are also under scrutiny, as these properties are crucial for formulation development in preclinical studies.

In summary, 1-{4-3-(pyridin-3-yloxy)azetidine-1-carbonylpiperidin-1-yl}ethan-1-one (CAS No. 1903509-98-7) represents a frontier in bioactive molecule research. Its multifaceted applications, coupled with advancements in synthetic methodologies, make it a standout candidate for future therapeutic breakthroughs. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in next-generation pharmaceuticals.